Cas no 1438271-13-6 (methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate)

• Product Name: methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate
• CAS No: 1438271-13-6
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 4700375
• Update Time: 2025-06-26

methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-methyl 3-(methoxy(phenyl)methylene)-2-oxoindoline-6-carboxylate
• (3E)-2,3-Dihydro-3-(methoxyphenylmethylene)-2-oxo-1H-indole-6-carboxylic acid methyl ester
• BIBF1120OEth(1/4)aIa
• 2,3-Dihydro-3-(MethoxyphenylMethylene)-2-oxo-1H-indole-6-carboxylic acid Methyl ester
• BCP10265
• methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate

• Inchi： 1S/C18H15NO4/c1-22-16(11-6-4-3-5-7-11)15-13-9-8-12(18(21)23-2)10-14(13)19-17(15)20/h3-10H,1-2H3,(H,19,20)/b16-15+
• InChI Key： WUVZENIISJMEHI-FOCLMDBBSA-N
• SMILES： O(C)/C(/C1C=CC=CC=1)=C1/C(NC2C=C(C(=O)OC)C=CC/1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate

Methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate: A Comprehensive Overview

Methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate, identified by the CAS number 1438271-13-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a unique combination of functional groups, including a methoxy-substituted phenylmethylidene group and a methyl ester, making it a promising candidate for various applications in drug discovery and chemical synthesis.

The structure of this compound is characterized by an indole ring system, which serves as a scaffold for various bioactive molecules. The presence of the methoxy group on the phenyl ring introduces additional electronic effects, potentially enhancing the compound's interactions with biological targets. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic properties of indole derivatives. For instance, researchers have demonstrated that the methoxy substitution can significantly influence the compound's solubility, stability, and bioavailability, making it a valuable lead compound for further optimization.

One of the most notable aspects of methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate is its potential as an anti-inflammatory and anti-cancer agent. Preclinical studies have shown that this compound exhibits potent inhibitory activity against key enzymes involved in inflammation and tumor progression. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are critical mediators of inflammatory responses. Additionally, its ability to induce apoptosis in cancer cells suggests its potential as a chemotherapeutic agent.

The synthesis of this compound involves a multi-step process that includes the formation of the indole ring followed by subsequent functionalization. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels when synthesizing such complex molecules. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining product quality. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for bioactive compounds.

In terms of applications, methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate holds great promise in drug development due to its unique combination of biological activities. Its ability to target multiple pathways involved in disease progression makes it an attractive candidate for developing multi-target therapies. Furthermore, its structural flexibility allows for further modification to enhance its efficacy and reduce potential side effects.

Recent research has also focused on understanding the mechanism of action of this compound at a molecular level. Studies using advanced techniques such as X-ray crystallography and molecular docking have provided insights into how it interacts with its target proteins. These findings are crucial for designing more effective derivatives with improved therapeutic profiles.

In conclusion, methyl (3Z)-3-(methoxy-phenylmethylidene)-2-oxo-1H-indole-6-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.